Cas no 2229617-40-5 (tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate
• CAS No: 2229617-40-5
• MF: C₁₅H₂₂F₂N₂O₃
• MW: 316.343591213226
• CID: 6235568
• PubChem ID: 165663889
• Update Time: 2025-05-22

tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate
• EN300-1896764
• 2229617-40-5
• tert-butyl N-{2-amino-1-[3-(difluoromethoxy)-4-methylphenyl]ethyl}carbamate

• Inchi： 1S/C15H22F2N2O3/c1-9-5-6-10(7-12(9)21-13(16)17)11(8-18)19-14(20)22-15(2,3)4/h5-7,11,13H,8,18H2,1-4H3,(H,19,20)
• InChI Key： QQAUNPIULMCYHK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)C(CN)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 316.15984889g/mol
• Monoisotopic Mass: 316.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate

Comprehensive Overview of tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate (CAS No. 2229617-40-5)

tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate (CAS No. 2229617-40-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This carbamate derivative features a unique molecular structure, incorporating a difluoromethoxy group and a tert-butyl protection moiety, making it a valuable intermediate in drug discovery. Researchers frequently employ this compound in the development of novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation.

The compound's structural complexity, highlighted by its amino and methylphenylethyl functional groups, allows for versatile applications in medicinal chemistry. Its CAS No. 2229617-40-5 serves as a critical identifier in regulatory and safety documentation, ensuring precise tracking in global supply chains. Given the rising demand for fluorinated compounds in drug design—driven by their enhanced metabolic stability and bioavailability—tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate has garnered significant attention in recent years.

In the context of current research trends, this compound aligns with the growing interest in fluorinated pharmaceuticals, a topic frequently searched in academic and industrial databases. Fluorination strategies, including the incorporation of difluoromethoxy groups, are pivotal in improving drug efficacy and reducing side effects. As such, CAS No. 2229617-40-5 is often referenced in studies exploring structure-activity relationships (SAR) and prodrug optimization.

From a synthetic perspective, the tert-butyl protecting group in this compound facilitates selective deprotection under mild conditions, a feature highly valued in multi-step organic syntheses. This attribute is particularly relevant to researchers investigating peptide mimetics or small-molecule inhibitors, where controlled reactivity is essential. Additionally, the compound's amino functionality provides a handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

Environmental and safety considerations are also critical when working with tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate. While not classified as hazardous, proper handling protocols—such as the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP)—are recommended. The compound's stability under standard storage conditions (e.g., inert atmosphere, low temperature) ensures its longevity in research settings.

In summary, tert-butyl N-{2-amino-1-3-(difluoromethoxy)-4-methylphenylethyl}carbamate (CAS No. 2229617-40-5) represents a cutting-edge tool in modern chemistry, bridging the gap between synthetic innovation and therapeutic advancement. Its relevance to trending topics like fluorinated drug design and targeted therapy development underscores its importance in both academic and industrial research landscapes.